2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-[3-[(3-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C20H18N4O4S2/c1-12-8-16(23-28-12)22-17(25)11-30-20-21-15-6-7-29-18(15)19(26)24(20)10-13-4-3-5-14(9-13)27-2/h3-9H,10-11H2,1-2H3,(H,22,23,25)
• InChI Key: HKBARSLYYIXWJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)SC=C3
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol
• CAS No.: 1252904-64-5

Description

2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O4S2 and its molecular weight is 442.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Modification

The synthesis of compounds related to 2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide often involves complex chemical reactions aimed at enhancing their biological or chemical properties. For instance, Kishimoto et al. (1984) discussed the chemical modification of sulfazecin, leading to the synthesis of derivatives showing potent antimicrobial activities against gram-negative bacteria (Kishimoto et al., 1984). Similarly, Al-Sanea et al. (2020) focused on designing and synthesizing derivatives with anticancer activity by attaching different aryloxy groups to the pyrimidine ring, highlighting the importance of chemical modifications in enhancing biological activities (Al-Sanea et al., 2020).

Structural Analysis and Properties

Crystallographic studies offer insights into the structural characteristics of similar compounds, providing a foundation for understanding their interactions and activities. Subasri et al. (2016) investigated the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, revealing their folded conformation and intramolecular hydrogen bonding, which could be relevant for understanding the structural basis of their biological activities (Subasri et al., 2016).

Potential Applications in Research

The exploration of novel compounds often aims at discovering potential therapeutic applications or understanding biological mechanisms. For example, Gangjee et al. (2008) synthesized classical and nonclassical analogues of thieno[2,3-d]pyrimidine antifolates as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase, showcasing the compound's potential in cancer treatment research (Gangjee et al., 2008).